Cas no 75820-45-0 (4-tert-butyl-2,3-dihydro-1,3-thiazol-2-one)

• Product Name: 4-tert-butyl-2,3-dihydro-1,3-thiazol-2-one
• CAS No: 75820-45-0
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• MDL: MFCD11220481
• CID: 560379
• PubChem ID: 12743035
• Update Time: 2025-04-19

4-tert-butyl-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolone,4-(1,1-dimethylethyl)-
• 4-tert-Butylthiazol-2(3H)-one
• 4-t-butyl-Δ4-thiazolin-2-one
• 4-tert-Butyl-2,3-dihydro-1,3-thiazol-2-one
• F9995-1098
• FT-0722309
• 2(3H)-Thiazolone, 4-(1,1-dimethylethyl)-
• EN300-265813
• SCHEMBL12601236
• AT15090
• 4-(tert-butyl)thiazol-2(3H)-one
• 75820-45-0
• MFCD11220481
• AKOS005766520
• SCHEMBL677690
• 4-TERT-BUTYL-3H-1,3-THIAZOL-2-ONE
• DA-38956
• 4-(TERT-BUTYL)-1,3-THIAZOL-2(3H)-ONE
• STL302120
• 4-tert-butyl-1,3-thiazol-2(3H)-one
• 4-tert-butyl-2,3-dihydro-1,3-thiazol-2-one

• MDL： MFCD11220481
• Inchi： 1S/C7H11NOS/c1-7(2,3)5-4-10-6(9)8-5/h4H,1-3H3,(H,8,9)
• InChI Key： DZGLMEMWTFPPTN-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 157.05623
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Melting Point: 132-137℃
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles